2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride
Overview
Description
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride, also known as 2-A-3-DFCPOH, is a cyclic compound that has a variety of applications in scientific research. It is a difluorocyclobutyl derivative of 2-amino-1-propanol, and is useful for its ability to react with other compounds to form a variety of derivatives. 2-A-3-DFCPOH is a white, crystalline solid that is soluble in water and has a melting point of 83°C.
Scientific Research Applications
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride has a variety of applications in scientific research. It has been used in the synthesis of a variety of compounds, including derivatives of cyclobutanes and cyclobutadienes. It has also been used in the synthesis of a variety of heterocyclic compounds, such as dihydropyridines and pyrrolidines. In addition, it has been used in the synthesis of a variety of pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory drugs.
Mechanism of Action
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride has a variety of mechanisms of action, depending on the compound it is used to synthesize. For example, when it is used to synthesize a derivative of cyclobutane, the mechanism of action involves the formation of a covalent bond between the two cyclobutane molecules. This bond is then broken, resulting in the formation of a new compound. Similarly, when it is used to synthesize a heterocyclic compound, the mechanism of action involves the formation of a covalent bond between the two heterocyclic molecules.
Biochemical and Physiological Effects
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride has a variety of biochemical and physiological effects, depending on the compound it is used to synthesize. For example, when it is used to synthesize a derivative of cyclobutane, the biochemical and physiological effects may include increased enzyme activity, increased cell membrane permeability, and increased protein synthesis. Similarly, when it is used to synthesize a heterocyclic compound, the biochemical and physiological effects may include increased enzyme activity, increased cell membrane permeability, and increased protein synthesis.
Advantages and Limitations for Lab Experiments
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride has several advantages and limitations when used in laboratory experiments. One advantage is that it is relatively inexpensive and easy to obtain. Additionally, it is a relatively stable compound, making it suitable for use in a variety of laboratory experiments. A limitation of 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride is that it is relatively reactive, making it difficult to store for extended periods of time.
Future Directions
There are a variety of potential future directions for research involving 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride. One potential direction is the development of new derivatives of cyclobutanes and cyclobutadienes. Additionally, research could focus on the development of new heterocyclic compounds, such as dihydropyridines and pyrrolidines. Furthermore, research could focus on the development of new pharmaceuticals, such as antibiotics, antifungals, and anti-inflammatory drugs. Finally, research could focus on the development of new methods for synthesizing 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride, such as utilizing green chemistry techniques.
Synthesis Methods
2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride can be synthesized by a variety of methods. The most common method is a reaction between 2-amino-1-propanol and 3,3-difluorocyclobutyl bromide. The reaction is carried out in a solvent such as dichloromethane at a temperature of 0°C. The reaction is exothermic and produces a white, crystalline solid.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol hydrochloride involves the reaction of 3,3-difluorocyclobutanone with ethylene oxide to form 3,3-difluorocyclobutanone ethylene ketal, which is then reacted with ammonia to form 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol. The final step involves the addition of hydrochloric acid to the amine to form the hydrochloride salt.", "Starting Materials": [ "3,3-difluorocyclobutanone", "ethylene oxide", "ammonia", "hydrochloric acid" ], "Reaction": [ "3,3-difluorocyclobutanone is reacted with ethylene oxide in the presence of a Lewis acid catalyst to form 3,3-difluorocyclobutanone ethylene ketal.", "The ketal is then reacted with ammonia in the presence of a base catalyst to form 2-amino-3-(3,3-difluorocyclobutyl)propan-1-ol.", "Finally, hydrochloric acid is added to the amine to form the hydrochloride salt." ] } | |
CAS RN |
2758004-56-5 |
Molecular Formula |
C7H14ClF2NO |
Molecular Weight |
201.6 |
Purity |
95 |
Origin of Product |
United States |
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